
2-hydroxy-3-methylpyridine-4-carboxylic acid
structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Hydroxy-3-methylisonicotinic

acid

CAS No.: 126798-27-4

Cat. No.: B160436

Get Quote

Executive Summary: The Privileged Pyridinone
Scaffold
2-Hydroxy-3-methylpyridine-4-carboxylic acid (CAS: 126798-27-4; also known as 2-hydroxy-3-
methylisonicotinic acid or 3-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid) represents a

critical pharmacophore in modern drug design. Unlike simple pyridine derivatives, this

compound exists at the intersection of aromatic heterocycles and conjugated amide systems.

Its structural significance lies in its bidentate chelation potential and its role as a precursor for

HIV integrase inhibitors (e.g., Dolutegravir analogs) and metallo-enzyme inhibitors. For the

drug development professional, understanding the tautomeric ambiguity of this molecule is not

merely academic—it is the determinant factor in solvation, crystal packing, and target binding

affinity.

This guide dissects the structural behavior, validated synthesis routes, and reactivity patterns of

this essential building block.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b160436#bc-rfq
https://www.benchchem.com/product/b160436/docs?utm_src=pdf-body#2-hydroxy-3-methylpyridine-4-carboxylic-acid-structure
https://www.benchchem.com/product/b160436/docs?utm_src=pdf-body#2-hydroxy-3-methylpyridine-4-carboxylic-acid-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Dynamics: The Tautomerism Trap
The nomenclature "2-hydroxy" is chemically misleading in the solid state and in polar solvents.

As a Senior Scientist, one must recognize that the 2-pyridone (lactam) tautomer is

thermodynamically dominant over the 2-hydroxypyridine (lactim) form.

Mechanistic Insight
Solid State: X-ray crystallography of analogous systems confirms the 2-oxo-1,2-dihydro

form, stabilized by intermolecular hydrogen bonding (N-H···O=C) forming centrosymmetric

dimers.

Solution Phase:

Polar Solvents (DMSO, MeOH): The equilibrium shifts >95% toward the 2-pyridone form

due to the high dielectric constant stabilizing the dipolar resonance contributor.

Non-polar Solvents (CHCl₃): The 2-hydroxy form becomes accessible, driven by

aromaticity retention, though the carboxylic acid group at C4 complicates this by adding

competing H-bond donors.

Visualizing the Equilibrium
The following diagram illustrates the proton transfer dynamics that dictate the molecule's

reactivity profile.
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Figure 1: Tautomeric equilibrium shifting towards the 2-pyridone form in biologically relevant

media.

Synthetic Pathways
Industrial and laboratory synthesis of 2-hydroxy-3-methylpyridine-4-carboxylic acid generally

avoids direct carboxylation of the pyridone ring due to electronic deactivation. Instead, two

robust strategies are employed: Oxidative Degradation and Hydrolytic Cyclization.

Route A: Selective Oxidation (Industrial Preferred)
This route utilizes readily available lutidine derivatives. The challenge is selectively oxidizing

the 4-methyl group while preserving the 3-methyl group.

Precursor: 2-hydroxy-3,4-dimethylpyridine (3,4-dimethyl-2-pyridone).

Reagent: Potassium Permanganate (KMnO₄) or Selenium Dioxide (SeO₂).

Mechanism: The 4-methyl group is more activated (para-like position to nitrogen) and

sterically accessible compared to the 3-methyl group.

Route B: Nitrile Hydrolysis (Lab Scale)
A high-purity approach involving the hydrolysis of 2-chloro-3-methylisonicotinonitrile.

Step 1: Acidic hydrolysis of the nitrile to the carboxylic acid.

Step 2: Nucleophilic displacement of the 2-chloro group by hydroxide (or direct hydrolysis if

conditions are harsh enough).

Experimental Protocol: Route A (Oxidation)
Note: This protocol assumes a standard oxidative workup.

Dissolution: Suspend 10.0 g of 2-hydroxy-3,4-dimethylpyridine in 150 mL of water. Add 5.0 g

of Na₂CO₃ to solubilize the starting material as the sodium salt.

Oxidation: Heat to 80°C. Add 25.0 g of KMnO₄ portion-wise over 2 hours. Critical: Monitor

color change from purple to brown (MnO₂ precipitate).
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Filtration: Filter the hot mixture through Celite to remove MnO₂. Wash the pad with hot water.

Isolation: Acidify the clear filtrate with conc. HCl to pH 2.0. The product, 2-hydroxy-3-

methylpyridine-4-carboxylic acid, will precipitate as a white/off-white solid.

Purification: Recrystallize from water/ethanol (9:1).

Synthesis Workflow Diagram
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Figure 2: Oxidative synthesis workflow from dimethyl-pyridone precursors.

Reactivity & Functionalization Profile
For the medicinal chemist, this molecule offers three distinct vectors for diversification.

Site Reactivity Type Strategic Utility

C4-Carboxylic Acid Amide Coupling / Esterification

Primary Vector: Attachment of

pharmacophores (e.g.,

benzylamines for integrase

inhibition). Requires activation

(HATU/EDC) but beware of N-

acylation side reactions.

N1 / C2-Oxygen Alkylation (N- vs O-selectivity)

Tautomer Control: Reaction

with alkyl halides. • N-

alkylation: Favored under

basic conditions (NaH/DMF).

Yields N-alkyl pyridones.[1]• O-

alkylation: Favored with

Ag₂CO₃ or Mitsunobu

conditions. Yields 2-

alkoxypyridines.[2]

C5-Position
Electrophilic Aromatic

Substitution

Scaffold Decorating: The

position ortho to the activating

hydroxyl/carbonyl is

susceptible to halogenation

(NBS/NIS) or nitration, allowing

further cross-coupling.

Critical Interaction Note: The 3-methyl group provides steric bulk that forces the C4-carbonyl

out of planarity in crowded transition states, potentially enhancing selectivity in enzyme binding

pockets (e.g., preventing flat stacking).

Analytical Benchmarking

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://prepchem.com/a-2-hydroxy-nicotinic-acid/
https://www.namiki-s.co.jp/upload/news/2CH9PF6-news_file.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To validate the identity of the synthesized compound, compare against these expected spectral

characteristics.

¹H NMR (DMSO-d₆):

δ 12.0 - 13.0 ppm: Broad singlet (COOH + NH/OH exchangeable).

δ 7.3 - 7.5 ppm: Doublet (C6-H, coupling with C5 if unsubstituted).

δ 6.1 - 6.3 ppm: Doublet (C5-H).

δ 2.1 - 2.3 ppm: Singlet (3-CH₃). Note: The methyl shift is shielded relative to pyridine due

to the electron-rich pyridone ring.

Mass Spectrometry (ESI-):

m/z 152.0 [M-H]⁻: Dominant peak.

UV-Vis:

Absorption maxima at ~230 nm and ~295 nm (characteristic of the 2-pyridone

chromophore).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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